Cas no 85325-11-7 (Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine)

Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine is a specialized organic compound featuring a nitro-substituted dichlorobenzyl group attached to a glycine ethyl ester backbone. Its structural properties, including the electron-withdrawing nitro and chloro substituents, make it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The compound's reactivity is enhanced by the presence of these functional groups, enabling selective modifications for targeted applications. Its ethyl ester moiety also offers improved solubility in organic solvents, facilitating further derivatization. This compound is primarily utilized in research settings for the synthesis of more complex molecules, where precise functionalization is critical.
Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine structure
85325-11-7 structure
Product Name:Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine
CAS No:85325-11-7
MF:C11H12Cl2N2O4
MW:307.129981040955
CID:990310
Update Time:2025-06-08

Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine
    • Ethyl N-(2,3-dichloro-6-nitrobenzyl)glycinate
    • Ethyl N-(2.3-dichloro-6-nitrobenzyl)glycine
    • N-[(2,3-Dichloro-6-nitrophenyl)Methyl]glycine Ethyl Ester
    • Glycine, N-[(2,3-dichloro-6-nitrophenyl)methyl]-, ethyl ester
    • Inchi: 1S/C11H12Cl2N2O4/c1-2-19-10(16)6-14-5-7-9(15(17)18)4-3-8(12)11(7)13/h3-4,14H,2,5-6H2,1H3
    • InChI Key: NSGVBEKJYQRLIP-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CNCC1=C([N+]([O-])=O)C=CC(Cl)=C1Cl

Computed Properties

  • Exact Mass: 306.01700

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 389.7±42.0 °C at 760 mmHg
  • Solubility: Dichloromethane, Ethyl Acetate
  • PSA: 84.15000
  • LogP: 3.46840
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine Security Information

Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine Pricemore >>

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Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine Production Method

Additional information on Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine

Research Briefing on Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine (CAS: 85325-11-7) in Chemical Biomedicine

Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine (CAS: 85325-11-7) is a compound of growing interest in the field of chemical biomedicine due to its potential pharmacological applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of neurodegenerative diseases and inflammatory disorders. This briefing provides an overview of the latest research developments related to this compound, highlighting key findings and future directions.

The synthesis of Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structural integrity. Researchers have also explored its mechanism of action, with preliminary data suggesting that it may modulate specific neurotransmitter pathways and exhibit anti-inflammatory properties.

In vitro and in vivo studies have demonstrated the compound's potential as a therapeutic agent. For instance, experiments conducted on animal models of Parkinson's disease revealed that Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine could attenuate neuronal damage and improve motor function. Additionally, its anti-inflammatory effects were observed in models of rheumatoid arthritis, where it reduced cytokine production and tissue inflammation. These findings underscore its dual role in addressing both neurological and inflammatory conditions.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also investigating derivatives of Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine to enhance its pharmacological profile and reduce side effects.

In conclusion, Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine represents a promising candidate for future drug development. Its unique chemical structure and multifaceted biological activity make it a valuable subject of ongoing research. Continued efforts to elucidate its mechanisms and optimize its therapeutic potential will be critical in advancing its application in biomedicine.

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